Cas no 2138145-31-8 (5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine)
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-743271
- 5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine
- 2138145-31-8
-
- Inchi: 1S/C10H17N5/c1-7(2)15-10(6-13-14-15)8-3-9(11)5-12-4-8/h3,6-7,9,12H,4-5,11H2,1-2H3
- InChI Key: PTCUOUSUOZYEJL-UHFFFAOYSA-N
- SMILES: N1CC(=CC(C1)N)C1=CN=NN1C(C)C
Computed Properties
- Exact Mass: 207.14839556g/mol
- Monoisotopic Mass: 207.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 68.8Ų
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743271-1.0g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 1.0g |
$2276.0 | 2024-05-24 | |
| Enamine | EN300-743271-0.05g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 0.05g |
$1912.0 | 2024-05-24 | |
| Enamine | EN300-743271-0.1g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 0.1g |
$2002.0 | 2024-05-24 | |
| Enamine | EN300-743271-0.25g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 0.25g |
$2093.0 | 2024-05-24 | |
| Enamine | EN300-743271-0.5g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 0.5g |
$2185.0 | 2024-05-24 | |
| Enamine | EN300-743271-2.5g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 2.5g |
$4458.0 | 2024-05-24 | |
| Enamine | EN300-743271-5.0g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 5.0g |
$6597.0 | 2024-05-24 | |
| Enamine | EN300-743271-10.0g |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine |
2138145-31-8 | 95% | 10.0g |
$9781.0 | 2024-05-24 |
5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine
5-[1-(Propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine: A Comprehensive Overview
5-[1-(Propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine, also known by its CAS registry number CAS No. 2138145-31-8, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of tetrahydropyridines and incorporates a triazole ring system, which is known for its versatility in chemical synthesis and reactivity.
The molecular structure of this compound is characterized by a six-membered tetrahydropyridine ring fused with a five-membered triazole ring. The presence of the propan-2-yl group at the 5-position of the triazole ring introduces steric effects that can influence the compound's physical and chemical properties. This structural feature also makes it a promising candidate for further functionalization in drug discovery and materials science.
Recent studies have highlighted the importance of triazoles in medicinal chemistry due to their ability to form stable bonds with metals and their potential as ligands in coordination chemistry. The integration of a tetrahydropyridine moiety into this structure further enhances its versatility. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential anti-inflammatory or anti-cancer properties.
In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches that leverage the reactivity of azides and alkynes. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been particularly effective in constructing the triazole ring system with high efficiency and selectivity. This method not only simplifies the synthesis process but also allows for the incorporation of various substituents to tailor the compound's properties for specific applications.
One of the most exciting developments involving this compound is its role in drug delivery systems. The tetrahydropyridine moiety has been shown to enhance membrane permeability, making it an attractive candidate for delivering therapeutic agents across biological barriers. Additionally, the triazole ring's ability to act as a hydrogen bond donor or acceptor can further modulate the compound's interactions with biological systems.
From a materials science perspective, this compound has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as π–π stacking and hydrogen bonding opens up new avenues for designing advanced materials with tailored properties.
In conclusion, 5-[1-(Propan-2-yl)-1H-1,2,3-triazol
2138145-31-8 (5-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-1,2,3,6-tetrahydropyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)